N-(2,4-dimethoxyphenyl)-3-(1H-tetrazol-1-yl)benzamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-3-(tetrazol-1-yl)benzamide
• InChI: InChI=1S/C16H15N5O3/c1-23-13-6-7-14(15(9-13)24-2)18-16(22)11-4-3-5-12(8-11)21-10-17-19-20-21/h3-10H,1-2H3,(H,18,22)
• InChI Key: BZFMBNYGBQOYAM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC(=CC=C2)N3C=NN=N3)OC
• Molecular Formula: C16H15N5O3
• Molecular Weight: 325.32 g/mol

Description

N-(2,4-dimethoxyphenyl)-3-(1H-tetrazol-1-yl)benzamide, also known as DMTB, is a chemical compound with potential applications in scientific research. This compound belongs to the class of tetrazole-based compounds, which have been identified as potent inhibitors of various enzymes and receptors.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-3-(1H-tetrazol-1-yl)benzamide is believed to involve binding to the active site of the target enzyme or receptor, thereby inhibiting its activity. The tetrazole moiety of N-(2,4-dimethoxyphenyl)-3-(1H-tetrazol-1-yl)benzamide is thought to play a crucial role in its inhibitory activity, as it can form hydrogen bonds with the amino acid residues in the active site of the target protein.
Biochemical and Physiological Effects
N-(2,4-dimethoxyphenyl)-3-(1H-tetrazol-1-yl)benzamide has been shown to exhibit a range of biochemical and physiological effects, depending on the target enzyme or receptor. For example, inhibition of carbonic anhydrase can lead to a decrease in the production of bicarbonate ions, which are important for maintaining the pH balance in the body. Inhibition of acetylcholinesterase can lead to an increase in the levels of acetylcholine, a neurotransmitter that plays a key role in the nervous system. Inhibition of monoamine oxidase can lead to an increase in the levels of various neurotransmitters, such as dopamine, serotonin, and norepinephrine, which are involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethoxyphenyl)-3-(1H-tetrazol-1-yl)benzamide has several advantages for lab experiments, including its high potency and selectivity for various targets, as well as its ease of synthesis. However, there are also some limitations to its use, such as its potential toxicity and the need for further optimization to improve its pharmacokinetic properties.

Future Directions

There are several future directions for the development of N-(2,4-dimethoxyphenyl)-3-(1H-tetrazol-1-yl)benzamide and related compounds. One direction is the optimization of its pharmacokinetic properties, such as its solubility and bioavailability, to improve its efficacy in vivo. Another direction is the identification of new targets for inhibition, such as enzymes and receptors involved in cancer or neurodegenerative diseases. Additionally, the development of new synthetic methods for the production of N-(2,4-dimethoxyphenyl)-3-(1H-tetrazol-1-yl)benzamide and related compounds could lead to more efficient and cost-effective drug discovery.

Synthesis Methods

N-(2,4-dimethoxyphenyl)-3-(1H-tetrazol-1-yl)benzamide can be synthesized through a multi-step process involving the reaction of 2,4-dimethoxybenzaldehyde with sodium azide, followed by reduction with lithium aluminum hydride and subsequent reaction with 3-aminobenzoic acid. The final product is obtained after purification through column chromatography.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-3-(1H-tetrazol-1-yl)benzamide has been identified as a potential inhibitor of various enzymes and receptors, including carbonic anhydrase, acetylcholinesterase, and monoamine oxidase. These enzymes and receptors play important roles in various physiological and pathological processes, making them attractive targets for drug discovery. N-(2,4-dimethoxyphenyl)-3-(1H-tetrazol-1-yl)benzamide has been shown to exhibit potent inhibitory activity against these targets, making it a promising lead compound for the development of new drugs.